Cas no 2172169-10-5 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• CAS No: 2172169-10-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6204178
• PubChem ID: 165502591
• Update Time: 2025-06-10

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• 2172169-10-5
• EN300-1490328
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-26(4,24(31)28(6-2)17(3)15-23(29)30)27-25(32)33-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,17,22H,5-6,15-16H2,1-4H3,(H,27,32)(H,29,30)
• InChI Key： CDYDASRPPBYXGJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(CC)C(N(CC)C(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid

3-N-Ethyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172169-10-5, commonly referred to as 3-N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic Acid, is a complex organic molecule with significant potential in the fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a butanamide moiety. The presence of these functional groups makes it a versatile compound with applications in peptide synthesis, drug delivery systems, and bioconjugation.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as solid-phase synthesis and microwave-assisted reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-throughput screening in drug discovery pipelines. The Fmoc group, in particular, has been a focal point of research due to its role as a protecting group in peptide synthesis. Studies have demonstrated that the Fmoc group can be efficiently removed under mild acidic conditions, which is crucial for maintaining the integrity of sensitive biomolecules during synthesis.

The structural complexity of 3-N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic Acid also lends itself to various applications in medicinal chemistry. For instance, its butanamide moiety can serve as a platform for attaching bioactive molecules or targeting ligands. This feature has been exploited in the development of prodrugs and targeted drug delivery systems, where the compound acts as a carrier for therapeutic agents. Recent research has highlighted the potential of this compound in delivering anticancer drugs to specific tumor sites, thereby minimizing systemic toxicity and enhancing therapeutic efficacy.

In addition to its synthetic applications, this compound has garnered attention for its role in bioconjugation reactions. The ability to form stable amide bonds with other biomolecules makes it an ideal candidate for creating bioconjugates such as antibody-drug conjugates (ADCs) and enzyme-linked immunosorbent assays (ELISAs). Recent studies have demonstrated that the ethyl substituent on the nitrogen atom enhances the solubility and stability of these bioconjugates, making them more suitable for diagnostic and therapeutic applications.

The synthesis of 3-N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic Acid involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the subsequent coupling of the ethylamine derivative. Researchers have optimized these steps by employing catalytic agents and inert solvents to ensure high yields and minimal side reactions. These optimizations have significantly reduced production costs while maintaining product quality.

From an environmental standpoint, the synthesis and application of this compound are aligned with green chemistry principles. The use of recyclable solvents and catalytic amounts of reagents minimizes waste generation and reduces the overall environmental footprint. Furthermore, its biodegradability has been assessed under controlled laboratory conditions, indicating that it can be safely disposed of without posing significant risks to ecosystems.

In conclusion, 3-N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic Acid represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with advancements in synthetic methodologies and application techniques, positions it as a valuable tool in modern drug discovery and development pipelines. As research continues to uncover new functionalities and applications for this compound, its role in advancing medical science is expected to grow significantly.